Cas no 749230-34-0 (BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY)-)

• Product Name: BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY)-
• CAS No: 749230-34-0
• MF: C₈H₇ClF₂O₂
• MW: 208.589788675308
• CID: 3372174
• PubChem ID: 84820366
• Update Time: 2025-10-31

BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY)-
• 2-chloro-1,3-difluoro-4-(methoxymethoxy)benzene
• 749230-34-0
• AKOS024263194
• E94441
• DTXSID101242741
• CS-0191533
• MFCD30178345

• Inchi： 1S/C8H7ClF2O2/c1-12-4-13-6-3-2-5(10)7(9)8(6)11/h2-3H,4H2,1H3
• InChI Key： JJDHPHAIQUGGPI-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(OCOC)C(F)=C1Cl

Computed Properties

• Exact Mass: 208.0102635Da
• Monoisotopic Mass: 208.0102635Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Additional information on BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY)-

BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY) (CAS No. 749230-34-0): A Comprehensive Overview

BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY) (CAS No. 749230-34-0) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique substitution pattern, offers a range of potential applications in the development of novel drugs and materials. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, and recent research advancements associated with this compound.

Chemical Structure and Properties

BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY) is a substituted benzene derivative with a chlorine atom at the 2-position, fluorine atoms at the 1 and 3 positions, and a methoxymethoxy group at the 4-position. The presence of these functional groups imparts distinct chemical properties to the molecule. The chlorine and fluorine atoms contribute to the molecule's electronic and steric effects, while the methoxymethoxy group provides additional reactivity and functionalization possibilities.

The compound is typically synthesized through a series of well-defined chemical reactions. One common approach involves the sequential substitution of a benzene ring with chlorine, fluorine, and methoxymethoxy groups. The precise control over these substitution reactions is crucial for obtaining the desired product with high purity and yield. Recent advancements in synthetic methodologies have further optimized these processes, making the synthesis of BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY) more efficient and cost-effective.

Applications in Pharmaceutical Research

The unique chemical structure of BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY) has made it an attractive candidate for various pharmaceutical applications. One notable area of research involves its use as an intermediate in the synthesis of novel drugs. The presence of multiple functional groups allows for a wide range of chemical modifications, enabling researchers to tailor the compound for specific therapeutic targets.

Recent studies have explored the potential of BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY) in the development of anticancer agents. The compound's ability to interact with specific protein targets has been investigated through computational modeling and in vitro assays. Preliminary results suggest that derivatives of this compound exhibit promising antiproliferative activity against various cancer cell lines. These findings highlight the potential of BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY) as a lead compound for further drug development.

Material Science Applications

Beyond pharmaceuticals, BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY) has also found applications in material science. The compound's unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Researchers have explored its potential as a building block for organic semiconductors and photovoltaic materials. The ability to fine-tune the electronic properties through chemical modifications has led to the development of materials with enhanced performance characteristics.

In addition to its use in electronic devices, BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY) has been investigated for its potential as a precursor in the synthesis of advanced polymers. The methoxymethoxy group provides a reactive site for polymerization reactions, allowing for the creation of polymers with tailored properties. These polymers have shown promise in applications ranging from coatings and adhesives to biomedical devices.

Safety Considerations

Safety is a critical consideration in the handling and use of any chemical compound. While BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOXY) is not classified as a hazardous material under current regulations, it is important to follow standard safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent degradation.

Conclusion

BENZENE, 2-CHLORO-1,3-DIFLUORO-4-(METHOXYMETHOX) (CAS No. 749230-34-0) is a versatile compound with significant potential in both pharmaceutical research and material science applications. Its unique chemical structure provides a foundation for further exploration and development across various fields. As research continues to advance our understanding of this compound's properties and applications, it is likely that new opportunities will emerge for its use in innovative technologies and therapeutic agents.